Ethyl 2-[2-(chlorosulfonyl)phenyl]acetate

• IUPAC Name: ethyl 2-(2-chlorosulfonylphenyl)acetate
• InChI: InChI=1S/C10H11ClO4S/c1-2-15-10(12)7-8-5-3-4-6-9(8)16(11,13)14/h3-6H,2,7H2,1H3
• InChI Key: SMYKRCYVYSJHKJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC=CC=C1S(=O)(=O)Cl
• Molecular Formula: C10H11ClO4S
• Molecular Weight: 262.71 g/mol

Description

Ethyl 2-[2-(chlorosulfonyl)phenyl]acetate is a chemical compound with the molecular formula C10H11ClO4S. It has a molecular weight of 262.71.

Molecular Structure Analysis

The molecular structure of this compound consists of an ethyl ester group (COOC2H5), a phenyl ring (C6H5), and a chlorosulfonyl group (SO2Cl) attached to the phenyl ring.

Physical And Chemical Properties Analysis

This compound has a predicted boiling point of 360.8±25.0 °C and a predicted density of 1.344±0.06 g/cm3.

Scientific Research Applications

Chemical Synthesis and Reactions

• Innovative Reaction Mechanisms : Research on olefins and acetylacetone in the presence of thallic acetate revealed new product formations through specific reaction mechanisms, hinting at the utility of complex acetates in synthetic organic chemistry (Ichikawa et al., 1966).
• Corrosion Inhibitors : A study on quinoxalines as corrosion inhibitors for copper in nitric acid highlighted the role of specific acetate compounds in corrosion protection, suggesting potential applications of similar compounds in materials science (Zarrouk et al., 2014).
• Material Surface Treatment : The effectiveness of acetates in modifying rubber surfaces for improved adhesion was explored, indicating the significance of such chemicals in manufacturing and material engineering (Romero-Sánchez et al., 2000).

Pharmaceutical Synthesis

• Drug Intermediate Synthesis : Ethyl 2-hydroxy-4-phenylbutyrate, an intermediate for ACE-inhibitors, was efficiently produced using a kinetic resolution process, showcasing the critical role of ester compounds in pharmaceutical synthesis (Liese et al., 2002).

Analytical Chemistry and Molecular Studies

• Spectroscopy and Molecular Modelling : Research into thiosemicarbazone derivatives' binding with human serum albumin used spectroscopy and molecular modelling, reflecting on how acetate derivatives can be pivotal in understanding drug-protein interactions (Karthikeyan et al., 2016).

Mechanism of Action

The mechanism of action of Ethyl 2-[2-(chlorosulfonyl)phenyl]acetate is not clear as it may depend on the context of its use. For instance, in a chemical reaction, its behavior would depend on the other reactants and conditions.

Safety and Hazards

Ethyl 2-[2-(chlorosulfonyl)phenyl]acetate is classified as a dangerous substance. It has a GHS05 pictogram, indicating that it is corrosive. The hazard statement H314 suggests that it causes severe skin burns and eye damage.